Cas no 1277178-03-6 (8-bromo-3-methyl-6-(trifluoromethyl)imidazo1,2-apyridine)

• Product Name: 8-bromo-3-methyl-6-(trifluoromethyl)imidazo1,2-apyridine
• CAS No: 1277178-03-6
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 6268222
• PubChem ID: 165353974
• Update Time: 2025-06-29

8-bromo-3-methyl-6-(trifluoromethyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-3-methyl-6-(trifluoromethyl)imidazo1,2-apyridine
• EN300-1591767
• 1277178-03-6
• DTXSID301194449
• 8-Bromo-3-methyl-6-(trifluoromethyl)imidazo[1,2-a]pyridine

• Inchi： 1S/C9H6BrF3N2/c1-5-3-14-8-7(10)2-6(4-15(5)8)9(11,12)13/h2-4H,1H3
• InChI Key： XUNUHVIFZSRNAB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CN2C(C)=CN=C21

Computed Properties

• Exact Mass: 277.96665g/mol
• Monoisotopic Mass: 277.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.3Ų

Additional information on 8-bromo-3-methyl-6-(trifluoromethyl)imidazo1,2-apyridine

8-Bromo-3-Methyl-6-(Trifluoromethyl)Imidazo[1,2-a]Pyridine: A Comprehensive Overview

The compound 8-bromo-3-methyl-6-(trifluoromethyl)imidazo[1,2-a]pyridine, identified by the CAS number 1277178-03-6, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazopyridines, which are known for their structural versatility and biological activity. The presence of substituents such as bromine, methyl, and trifluoromethyl groups at specific positions on the imidazo[1,2-a]pyridine framework imparts unique electronic and steric properties, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridines in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The substitution pattern in 8-bromo-3-methyl-6-(trifluoromethyl)imidazo[1,2-a]pyridine allows for precise modulation of its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These attributes make it a promising candidate for preclinical studies targeting various disease states.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent functionalization. Researchers have optimized these steps to achieve high yields and purity levels, ensuring its suitability for advanced biological assays. The use of modern synthetic techniques has also enabled the exploration of analogs with varying substituents, further expanding its potential applications.

In terms of biological activity, 8-bromo-3-methyl-6-(trifluoromethyl)imidazo[1,2-a]pyridine has shown promising results in inhibiting key enzymes involved in cellular signaling pathways. For instance, recent findings suggest that this compound exhibits potent activity against certain kinases associated with cancer progression. Its ability to selectively target these enzymes without significant off-target effects underscores its potential as a lead compound for anticancer drug development.

The trifluoromethyl group at position 6 plays a critical role in enhancing the molecule's lipophilicity and stability. This substitution pattern also contributes to its ability to penetrate cellular membranes efficiently, a crucial factor for drug efficacy. Furthermore, the bromine atom at position 8 introduces additional electronic effects that can be exploited to fine-tune its interaction with biological targets.

In conclusion, 8-bromo-3-methyl-6-(trifluoromethyl)imidazo[1,2-a]pyridine represents a significant advancement in heterocyclic chemistry. Its unique structure and functional groups make it a valuable tool for researchers in the fields of medicinal chemistry and pharmacology. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative therapeutic agents.